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Herbicide Profile: Ammonium Nonanoate

The table below summarizes key characteristics of ammonium nonanoate for researchers [1] [2] [3].

Property Description

Chemical Class Fatty acid herbicide (plant- and animal-derived substance) [3].

Mode of Action Contact-based, non-systemic herbicide. Disrupts plant cell membranes and

reduces pH, causing rapid cell death and desiccation [3].

Efficacy Provides effective control (88-98% weed suppression) of annual and perennial

weeds, moss, and saplings. More effective on smaller weeds [2] [3].

Crop Safety Can be used in greenhouses with crops present, but is non-selective and will

injure any plant tissue it contacts [1].

Environmental
Fate

Rapid degradation in soil (DT₅₀ ~1.0 day). Considered non-persistent [3].
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The likelihood of resistance is low, but it is best practice to use it as part of a diversified approach.

Reason for Low Resistance Risk: Its contact-based, physical action on cell membranes is a multi-
site mechanism. This does not involve a specific biochemical target site that weeds can evolve to

resist easily [3].
Proactive Resistance Management Strategies: Use ammonium nonanoate in a program that

includes herbicides with different modes of action. Integrate with non-chemical control methods (e.g.,
cultivation, mulching) to reduce overall selection pressure [1].

Research Applications: It is suitable for use as a non-selective, burndown treatment in greenhouse
and enclosed structure experiments. Applications must be directed to avoid contact with crop plants

to prevent injury [1].

Experimental Workflow for Efficacy Testing

For researchers testing ammonium nonanoate, you can adapt the following protocol based on a field study

conducted on pumpkin [2].
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Experimental Setup

Treatment Application

RCBD with
replications

Data Collection

20 & 30 days
after planting

Apply ammonium nonanoate
(5% & 6% a.i. concentrations)

Include control groups
(untreated & alternative herbicide)

Data Analysis

Measure key
parameters

Weed suppression (%)
and control assessment

Crop physiology:
photosynthesis rate,

stomatal conductance

Plant growth:
shoot dry biomass,

fruit yield
Water Use Efficiency (WUE)

Conclusion & ReportingStatistical analysis
(e.g., ANOVA)

Compare means
between treatments

Click to download full resolution via product page

Technical Support FAQs

What is the recommended concentration for effective weed control in a research setting? A study

found that ammonium nonanoate at 5% active ingredient (a.i.) provided effective weed suppression

(88-98%), with no significant improvement at a 6% a.i. concentration [2]. Using the lower effective

concentration is recommended.
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Can ammonium nonanoate be used on all weed growth stages? No. As a contact herbicide, it is

more effective on smaller, young weeds. It is less effective on well-established perennial weeds with

extensive root systems, as it does not translocate effectively [1].

What is the restricted entry interval (REI) after application in a greenhouse? The restricted entry

interval after applying ammonium nonanoate is 24 hours. During this time, personnel should not

enter the treated area without required personal protective equipment [1].

Are there any synthetic pre-emergent herbicides that can be used in rotation for resistance

management? Yes, herbicides like indaziflam (e.g., Marengo) and flumioxazin (e.g., SureGuard) are

labeled for use on greenhouse floors as pre-emergent herbicides with residual activity. Note that these

typically cannot be applied with crops present [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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